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An In-Depth Technical Guide to N-(2-furoyl)-L-
leucine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(2-furoyl)-L-leucine is a derivative of the essential amino acid L-leucine, where the amino
group is acylated with a 2-furoyl group. This modification can alter the parent molecule's
physical, chemical, and biological properties, making it a compound of interest for various
scientific applications. This technical guide provides a comprehensive overview of the known
physical and chemical properties, experimental protocols for its synthesis and analysis, and a
discussion of its potential biological activities.

Physical and Chemical Properties

While specific experimentally determined physical properties for N-(2-furoyl)-L-leucine are not
widely available in the literature, a combination of computed data and experimental values for
related compounds can provide valuable insights.

Table 1: Physical and Chemical Properties of N-(2-furoyl)-L-leucine and Related Compounds
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Property

N-(2-furoyl)-L-
leucine (Computed)

L-Leucine
(Experimental)

N-(2-furoyl)glycine
(Experimental)

Molecular Formula

C11H15NO4[1]

CeH13NO2[2]

C7H7NO4[3]

Molecular Weight 225.24 g/mol [1] 131.17 g/mol [2] 169.13 g/mol [3]
] ] ] 293 °C (decomposes)
Melting Point Not available 2] 163 - 165 °C[3]
N ) ) Sublimes at 145-148 )
Boiling Point Not available Not available
°C[2]
Sparingly soluble in
batingy Soluble in water
agueous buffers.
_ _ (24.26 g/L at 25 °C), .
. Soluble in organic ] . 31.7 mg/mLin

Solubility ) dilute acids, and

solvents like ethanol, ] water[3]

bases.[2][4] Sparingly
DMSO, and ]
) ) soluble in ethanol.[2]

dimethylformamide.
XLogP3 1.9[1] -1.5[2] -0.1[3]
Topological Polar

polod 79.5 A?[1] 63.3 A?[2] 79.5 A?[3]

Surface Area

Crystalline solid White crystalline _
Appearance Solid[3]

(predicted)

powder[2]

Experimental Protocols
Synthesis of N-(2-furoyl)-L-leucine

A common method for the synthesis of N-acyl amino acids is the Schotten-Baumann reaction.

[5][6][71[8] This involves the acylation of an amino acid with an acid chloride under basic

conditions. The following is a generalized protocol for the synthesis of N-(2-furoyl)-L-leucine.

Workflow for the Synthesis of N-(2-furoyl)-L-leucine

Caption: A generalized workflow for the synthesis of N-(2-furoyl)-L-leucine via the Schotten-

Baumann reaction.
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Detailed Methodology:

o Dissolution of L-Leucine: Dissolve L-leucine in an agueous solution of a base, such as
sodium hydroxide, in a reaction vessel. The base deprotonates the amino group, making it a
more potent nucleophile.

o Addition of Acylating Agent: Slowly add 2-furoyl chloride, dissolved in a water-immiscible
organic solvent (e.qg., diethyl ether or dichloromethane), to the stirred aqueous solution of L-
leucine. The reaction is typically carried out at a low temperature (e.g., 0-5 °C) to control the
exothermic reaction and minimize side reactions.

o Reaction: Allow the mixture to stir vigorously for a set period. The reaction occurs at the

interface of the two phases. The base in the aqueous phase neutralizes the hydrochloric acid

that is formed as a byproduct.

o Work-up: After the reaction is complete, separate the agueous and organic layers. Acidify the

aqueous layer with a dilute acid, such as hydrochloric acid, to protonate the carboxylate
group of the product, causing it to precipitate.

« |solation and Purification: Collect the precipitate by filtration and wash it with cold water to
remove any remaining salts. The crude product can be further purified by recrystallization
from a suitable solvent system, such as ethanol-water.

Analytical Methods

High-Performance Liquid Chromatography (HPLC)

HPLC is a standard technique for the analysis of amino acids and their derivatives. For N-(2-
furoyl)-L-leucine, a reversed-phase HPLC method would be suitable.

Table 2: Example HPLC Method Parameters for Amino Acid Derivative Analysis
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Parameter Condition

C18 reversed-phase column (e.g., 4.6 x 150
Column
mm, 5 um)

Aqueous buffer (e.g., 20 mM sodium acetate,
pH 7.2)

Mobile Phase A

Mobile Phase B Acetonitrile or Methanol

A gradient elution is typically used, starting with

a high percentage of mobile phase A and

Gradient ] ] )
gradually increasing the percentage of mobile
phase B.

Flow Rate 1.0 mL/min

) UV detector at a wavelength where the furoyl

Detection
group absorbs (e.g., ~254 nm).

Injection Volume 10-20 pL

Mass Spectrometry (MS)

Mass spectrometry can be used for the identification and characterization of N-(2-furoyl)-L-
leucine. Electrospray ionization (ESI) is a suitable ionization technique for this type of molecule.
The expected mass-to-charge ratio (m/z) for the protonated molecule [M+H]* would be
approximately 226.1074.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While experimental NMR data for N-(2-furoyl)-L-leucine is not readily available, predicted
chemical shifts can be estimated based on the structures of L-leucine and 2-furoic acid.

» 'H NMR: Expect signals for the furoyl ring protons, the alpha-proton of the leucine moiety,
the beta and gamma protons, and the diastereotopic methyl protons of the isobutyl group.

e 13C NMR: Expect signals for the carbonyl carbons of the furoyl and carboxylic acid groups,
the carbons of the furan ring, and the carbons of the leucine side chain.
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Biological Activity and Signaling Pathways

The biological activity of N-(2-furoyl)-L-leucine has not been extensively studied. However,
based on its constituent parts, some potential activities can be inferred.

L-Leucine and the mTOR Signaling Pathway

L-leucine is well-known to be a potent activator of the mammalian target of rapamycin (mTOR)
signaling pathway, which is a central regulator of cell growth, proliferation, and protein
synthesis.[9][10] The activation of mTOR by leucine is a key mechanism by which this amino
acid promotes muscle protein synthesis.

Hypothesized Mechanism of Action for N-(2-furoyl)-L-leucine

It is plausible that N-(2-furoyl)-L-leucine, after potential enzymatic hydrolysis to release L-
leucine, could activate the mTOR pathway. The furoyl group may influence the molecule's cell
permeability and metabolic stability, potentially modulating the delivery and availability of L-
leucine to its intracellular targets.

Diagram of the L-Leucine Mediated mTORC1 Signaling Pathway

Caption: L-Leucine activates the mTORCL1 signaling pathway, leading to increased protein
synthesis and cell growth.

Conclusion

N-(2-furoyl)-L-leucine is a compound with potential for further investigation in various scientific
fields. While a comprehensive experimental dataset for its properties is still emerging, this
guide provides a foundational understanding based on available data and established chemical
principles. Further research is warranted to fully elucidate its physical, chemical, and biological
characteristics, which may open avenues for its application in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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